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Compound of Interest

Compound Name: 3-Ethylphenyl chloroformate

Cat. No.: B15264908

3-Ethylphenyl Chloroformate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals
Introduction

3-Ethylphenyl chloroformate, with the chemical formula CoHoClOz2, is an organic compound
that belongs to the chloroformate ester family.[1] These compounds are characterized by a
chloroformyl group (-O-C(O)-Cl) attached to an organic substituent. Chloroformates, in general,
are reactive molecules widely employed in organic synthesis as versatile reagents. This
technical guide provides a comprehensive overview of the known chemical properties,
synthesis, and reactivity of 3-Ethylphenyl chloroformate, with a focus on its potential
applications in research and development. Due to the limited availability of specific
experimental data for this particular derivative, information from closely related aryl
chloroformates is also discussed to provide a broader context.

Core Chemical Properties

While specific quantitative physical properties for 3-Ethylphenyl chloroformate are not readily
available in the published literature, the fundamental molecular characteristics have been
established.
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Property Value Reference
Molecular Formula CoHoCIO2 [1]
Molecular Weight 184.62 g/mol [1]

3-ethylphenyl
IUPAC Name ( s Y) [1]
carbonochloridate

For context, related aryl chloroformates such as phenyl chloroformate exhibit boiling points in
the range of 188-189 °C and a density of approximately 1.24 g/cm3. It is anticipated that 3-
Ethylphenyl chloroformate would have comparable, though not identical, physical properties.

Synthesis of Aryl Chloroformates: A General
Experimental Protocol

Aryl chloroformates, including 3-Ethylphenyl chloroformate, are typically synthesized by the
reaction of the corresponding phenol with phosgene or a phosgene equivalent. The following is
a general experimental protocol for the synthesis of an aryl chloroformate, which can be
adapted for the preparation of 3-Ethylphenyl chloroformate from 3-ethylphenol.

Materials:

3-Ethylphenol
e Phosgene (or a phosgene substitute such as triphosgene)
e Anhydrous aprotic solvent (e.g., toluene, dichloromethane)

» Tertiary amine base (e.g., pyridine, triethylamine) or an inorganic base (e.g., sodium
hydroxide)

e Anhydrous calcium chloride or magnesium sulfate for drying
o Standard laboratory glassware for inert atmosphere reactions

Methodology:
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Reaction Setup: A dried, three-necked round-bottom flask is equipped with a magnetic stirrer,
a gas inlet (or dropping funnel for liquid phosgene substitutes), a condenser, and a gas outlet
connected to a scrubbing system to neutralize excess phosgene and hydrogen chloride
byproduct. The system is flushed with an inert gas (e.g., nitrogen or argon).

Reactant Preparation: A solution of 3-ethylphenol and a suitable base in an anhydrous
solvent is prepared in the reaction flask. The mixture is typically cooled in an ice bath.

Phosgenation: Phosgene gas is bubbled through the cooled solution, or a solution of a
phosgene substitute is added dropwise. The reaction is exothermic and the temperature
should be carefully controlled.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or gas chromatography (GC) to ensure the complete
consumption of the starting phenol.

Work-up: Upon completion, the reaction mixture is purged with an inert gas to remove any
unreacted phosgene. The mixture is then washed sequentially with dilute acid (to remove the
amine base), water, and brine. The organic layer is separated and dried over an anhydrous
drying agent.

Purification: The solvent is removed under reduced pressure. The crude 3-Ethylphenyl
chloroformate is then purified by vacuum distillation to yield the final product.

Synthesis Workflow for 3-Ethylphenyl Chloroformate.

Reactivity and Potential Applications

The reactivity of 3-Ethylphenyl chloroformate is primarily dictated by the chloroformate
functional group. This group is an excellent electrophile, making the compound susceptible to
nucleophilic attack. This reactivity is the basis for its utility in organic synthesis.

Key Reactions:

o Carbamate Formation: Chloroformates react readily with primary and secondary amines to
form carbamates. This reaction is fundamental in the synthesis of pharmaceuticals,
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agrochemicals, and other biologically active molecules. The presence of a base is typically
required to neutralize the hydrogen chloride byproduct.

o Carbonate Ester Formation: Reaction with alcohols or phenols in the presence of a base
yields carbonate esters.

o Mixed Anhydride Formation: Carboxylic acids can react with chloroformates to form mixed
anhydrides, which are useful intermediates for acylation reactions.

These reactions highlight the potential of 3-Ethylphenyl chloroformate as a derivatizing agent
and a building block in the synthesis of more complex molecules. The ethylphenyl moiety can
be strategically incorporated into target structures to modulate properties such as lipophilicity
and biological activity.
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Reactivity of 3-Ethylphenyl Chloroformate.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 3-Ethylphenyl chloroformate is not widely
available, compounds in the chloroformate class are generally hazardous. They are typically
corrosive, lachrymatory, and react with moisture, including atmospheric humidity, to release
hydrogen chloride gas. Therefore, handling should be performed in a well-ventilated fume
hood, with appropriate personal protective equipment (PPE), including gloves, safety goggles,
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and a lab coat. Storage should be in a tightly sealed container under an inert atmosphere in a
cool, dry place.

Conclusion

3-Ethylphenyl chloroformate is a potentially valuable reagent for organic synthesis, offering a
means to introduce the 3-ethylphenoxycarbonyl group into a variety of molecules. While
specific physical and experimental data for this compound are limited, its chemical behavior
can be inferred from the well-established reactivity of other aryl chloroformates. Further
research into the specific properties and applications of 3-Ethylphenyl chloroformate is
warranted to fully explore its utility in the fields of medicinal chemistry, materials science, and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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